Cas no 78865-81-3 (Undecanoyl chloride, 2-heptyl-)

• Product Name: Undecanoyl chloride, 2-heptyl-
• CAS No: 78865-81-3
• MF: C₁₈H₃₅ClO
• MW: 302.92290520668
• CID: 533748
• PubChem ID: 54120775
• Update Time: 2025-04-19

Undecanoyl chloride, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

• Undecanoyl chloride, 2-heptyl-
• 2-heptylundecanoyl chloride
• 2-heptyl-undecanoyl chloride
• SCHEMBL1991184
• 78865-81-3
• DTXSID80709165
• NNNPOJOAHGLLCV-UHFFFAOYSA-N

• Inchi： 1S/C18H35ClO/c1-3-5-7-9-10-12-14-16-17(18(19)20)15-13-11-8-6-4-2/h17H,3-16H2,1-2H3
• InChI Key： NNNPOJOAHGLLCV-UHFFFAOYSA-N
• SMILES： ClC(C(CCCCCCC)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 302.2376434g/mol
• Monoisotopic Mass: 302.2376434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 17.1Ų